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Compound of Interest

Compound Name: 1-Phenoxynaphthalene

Cat. No.: B15402138 Get Quote

A Comparative Analysis of 1-Phenoxynaphthalene and Alternative High-Temperature Heat

Transfer Fluids

This guide provides a detailed comparison of 1-Phenoxynaphthalene with other common

high-temperature heat transfer fluids, namely Therminol® 66 and Marlotherm® SH. The

information is intended for researchers, scientists, and drug development professionals who

require a thorough understanding of the performance and properties of these fluids in

demanding thermal applications. This document summarizes key physical and thermal

properties, outlines standardized experimental methodologies for their measurement, and

presents a logical workflow for fluid selection.

Data Presentation: Comparative Properties
The selection of a heat transfer fluid is dictated by its physical and thermal properties within the

intended operating temperature range. The following tables provide a comparative summary of

key data for 1-Phenoxynaphthalene, Therminol® 66, and Marlotherm® SH.

Table 1: General and Thermal Properties
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Property
1-
Phenoxynaphthale
ne

Therminol® 66 Marlotherm® SH

Composition Phenylnaphthalene Modified Terphenyl Dibenzyltoluene

Appearance

Clear, colorless to

yellow viscous

liquid[1]

Clear, pale yellow

liquid[2][3]
Clear, liquid

Operating

Temperature Range

Up to ~450-500°C

(experimental)[4][5]

-3°C to 345°C (27°F

to 650°F)[2][3]

-5°C to 350°C (23°F

to 662°F)[6]

Maximum Film

Temperature
Not established 375°C (705°F)[7] 380°C (716°F)[6][8]

Pour Point
~24°C (Melting Point)

[9]
-32°C (-25°F)[3] < -34°C

Normal Boiling Point 324-325°C[1] 359°C (678°F)[3] 385 - 395°C[10]

Flash Point (Open

Cup)
>110°C (>230°F)[1] 184°C (363°F)[3] ~200°C[6][10]

Autoignition

Temperature
Not available 374°C (705°F)[3] ~500°C[10]

Average Molecular

Weight
~204 g/mol 252 g/mol [3] Not available

Table 2: Thermophysical Properties (Representative Data)
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Property
Temperature
(°C)

1-
Phenoxynapht
halene

Therminol® 66
Marlotherm®
SH

Density ( kg/m ³) 25 1085[1] 1005[3]
1040 - 1050 (at

20°C)[10]

200 Not available ~900 ~900

300 Not available ~820 ~820

Kinematic

Viscosity (cSt)
40 Not available 29.6[3]

42 - 52 (at 20°C)

[10]

100 Not available 3.8[3] Not available

200 Not available ~1.0 ~1.2

300 Not available ~0.5 ~0.6

Specific Heat

(kJ/kg·K)
25 ~1.5 (estimated) ~1.6 ~1.6

200 Not available ~2.1 ~2.1

300 Not available ~2.4 ~2.4

Thermal

Conductivity

(W/m·K)

25
~0.12

(estimated)
~0.11 ~0.13

200 Not available ~0.09 ~0.11

300 Not available ~0.08 ~0.10

Vapor Pressure

(kPa)
200

Low (qualitative)

[4]
~1 ~0.5

300 Not available ~20 ~10

345 Not available ~101.3 ~40

Note: Data for 1-Phenoxynaphthalene is less complete due to its nature as a research fluid

rather than a commercial product. Some values are estimated based on available literature.
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Commercial fluid data is derived from manufacturer technical data sheets.

Experimental Protocols
Accurate and reproducible data are crucial for the comparison of heat transfer fluids. The

following are summaries of standard experimental methods used to determine the key

properties listed above.

Thermal Stability: ASTM D6743
This method is designed to determine the thermal stability of unused organic heat transfer

fluids at elevated temperatures in the absence of oxygen and water.[11][12]

Apparatus: A stainless steel ampoule capable of withstanding high pressures and

temperatures.

Procedure:

A known mass of the heat transfer fluid is placed into the stainless-steel ampoule.

The ampoule is purged with an inert gas, typically nitrogen, to remove oxygen.

The ampoule is sealed and heated in a controlled oven at a specified test temperature for

a set duration.

After heating and cooling, the ampoule is opened, and the contents are analyzed.

Analysis: The thermally stressed fluid is analyzed to quantify the mass percentages of:

Low-boiling decomposition products (low boilers).

High-boiling decomposition products (high boilers).

Gaseous decomposition products.

Interpretation: The amount of degradation provides an indication of the fluid's relative thermal

stability under the test conditions.[11][13]
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Kinematic Viscosity: ASTM D445
This standard specifies the procedure for determining the kinematic viscosity of liquid

petroleum products, which is applicable to heat transfer fluids.[14][15]

Apparatus: A calibrated glass capillary viscometer, a constant temperature bath, and a timing

device.

Procedure:

A fixed volume of the liquid is introduced into the viscometer.

The viscometer is placed in a constant temperature bath until the sample reaches the test

temperature.[16]

The liquid is drawn up into the upper bulb of the viscometer.

The time taken for the liquid to flow under gravity between two marked points on the

capillary is measured.[17]

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer.[16][17]

Specific Heat Capacity: ASTM E1269
This method uses Differential Scanning Calorimetry (DSC) to determine the specific heat

capacity of thermally stable solids and liquids.[18][19]

Apparatus: A Differential Scanning Calorimeter (DSC) with a furnace, temperature sensor,

and differential sensor.

Procedure:

A baseline is established by running the DSC with empty sample and reference pans.

A known mass of a standard reference material with a known specific heat capacity (e.g.,

sapphire) is heated at a controlled rate, and the heat flow is recorded.[20]
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A known mass of the sample fluid is sealed in a DSC pan and subjected to the same linear

heating rate.[20]

Calculation: The specific heat capacity of the sample is calculated by comparing the heat

flow to the sample with the heat flow to the reference material at a given temperature.[20]

Thermal Conductivity: ASTM D7896-19 (Transient Hot
Wire)
This method is used for determining the thermal conductivity, thermal diffusivity, and volumetric

heat capacity of engine coolants and related fluids, and is applicable to heat transfer fluids.[21]

[22]

Apparatus: A transient hot wire instrument consisting of a thin platinum wire that acts as both

a heating element and a resistance thermometer.[23][24]

Procedure:

The hot wire sensor is immersed in the liquid sample.

A constant current is passed through the wire for a very short duration (typically around 1

second), causing a transient temperature rise.[25]

The change in the wire's resistance, which is proportional to the temperature rise, is

monitored over time.

Calculation: The thermal conductivity is calculated from the slope of the temperature rise

versus the logarithm of time. The rapid measurement minimizes the effects of convection.

[23][25]

Mandatory Visualization
The following diagrams illustrate key conceptual frameworks relevant to the selection and

evaluation of heat transfer fluids.
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Fluid Selection Workflow
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Caption: A logical workflow for selecting a suitable heat transfer fluid.
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Key Performance Indicators for Heat Transfer Fluids
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Caption: Interrelated factors contributing to optimal fluid performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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